Cas no 218944-44-6 (1H-Pyrrole-2-carboxylic acid, 1-(4-nitrophenyl)-, ethyl ester)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 1-(4-nitrophenyl)-, ethyl ester
• CAS No: 218944-44-6
• MF: C₁₃H₁₂N₂O₄
• MW: 260.245383262634
• CID: 1404701
• PubChem ID: 21918592
• Update Time: 2025-05-21

1H-Pyrrole-2-carboxylic acid, 1-(4-nitrophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 1-(4-nitrophenyl)-, ethyl ester
• KTVFFGXFVSYVCC-UHFFFAOYSA-N
• 218944-44-6
• DTXSID701237855
• Ethyl1-(4-nitrophenyl)-1H-pyrrole-2-carboxylate
• Ethyl 1-(4-nitrophenyl)-1H-pyrrole-2-carboxylate
• SCHEMBL4321608
• SB63102
• AKOS025131297

• Inchi： 1S/C13H12N2O4/c1-2-19-13(16)12-4-3-9-14(12)10-5-7-11(8-6-10)15(17)18/h3-9H,2H2,1H3
• InChI Key： KTVFFGXFVSYVCC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CN1C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 260.07976
• Monoisotopic Mass: 260.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77Ų

Experimental Properties

• PSA: 74.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1H-Pyrrole-2-carboxylic acid, 1-(4-nitrophenyl)-, ethyl ester

Comprehensive Guide to 1H-Pyrrole-2-carboxylic acid, 1-(4-nitrophenyl)-, ethyl ester (CAS No. 218944-44-6)

1H-Pyrrole-2-carboxylic acid, 1-(4-nitrophenyl)-, ethyl ester (CAS No. 218944-44-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrole derivative is characterized by its unique molecular structure, combining a nitrophenyl group and an ethyl ester functional group, which makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and material science.

The compound's CAS number 218944-44-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its systematic name, 1H-Pyrrole-2-carboxylic acid, 1-(4-nitrophenyl)-, ethyl ester, highlights its structural features, which include a pyrrole ring substituted with a carboxylic acid ethyl ester and a 4-nitrophenyl moiety. These functional groups contribute to its reactivity and utility in various chemical transformations.

One of the most searched questions about this compound revolves around its synthetic applications. The ethyl ester group in 1H-Pyrrole-2-carboxylic acid, 1-(4-nitrophenyl)-, ethyl ester makes it a versatile precursor for further modifications, such as hydrolysis to the corresponding carboxylic acid or transesterification reactions. Additionally, the nitrophenyl group can participate in reduction reactions to form amino derivatives, expanding its utility in medicinal chemistry.

In the context of drug discovery, pyrrole derivatives like this compound are often explored for their biological activities. Recent studies have investigated its potential as a building block for kinase inhibitors or antimicrobial agents, aligning with the growing demand for novel therapeutic compounds. The nitrophenyl moiety is particularly noteworthy, as it is commonly found in bioactive molecules targeting various diseases.

From an industrial perspective, the demand for CAS 218944-44-6 is driven by its role in agrochemical formulations. The compound's structural features make it a candidate for developing new pesticides or herbicides, addressing global challenges in sustainable agriculture. Researchers are also exploring its use in material science, particularly in the synthesis of functional polymers or coatings with enhanced properties.

The safety and handling of 1H-Pyrrole-2-carboxylic acid, 1-(4-nitrophenyl)-, ethyl ester are frequently discussed in online forums. While it is not classified as a hazardous substance under major regulatory frameworks, proper laboratory practices, such as using personal protective equipment (PPE) and working in a well-ventilated area, are recommended. This aligns with the broader trend of emphasizing laboratory safety in chemical research.

Another hot topic is the supply chain for CAS 218944-44-6. With increasing interest in custom synthesis and contract manufacturing, suppliers are expanding their catalogs to include this compound. Researchers often search for reliable suppliers or synthetic protocols to access it for their projects, reflecting the compound's growing importance in specialized applications.

In summary, 1H-Pyrrole-2-carboxylic acid, 1-(4-nitrophenyl)-, ethyl ester (CAS No. 218944-44-6) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structure and reactivity make it a valuable tool for researchers, while its applications align with current trends in sustainable chemistry and drug development. As interest in pyrrole-based compounds continues to rise, this compound is poised to play a pivotal role in advancing scientific and industrial innovations.